Cas no 2649057-20-3 ((2-chlorophenyl)(chlorosulfonyl)iminoethyl-lambda6-sulfanone)

• Product Name: (2-chlorophenyl)(chlorosulfonyl)iminoethyl-lambda6-sulfanone
• CAS No: 2649057-20-3
• MF: C₈H₉Cl₂NO₃S₂
• MW: 302.197957754135
• MDL: MFCD30345462
• CID: 5237275
• PubChem ID: 165871888
• Update Time: 2025-07-22

(2-chlorophenyl)(chlorosulfonyl)iminoethyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• Sulfamoyl chloride, N-[(2-chlorophenyl)ethyloxido-λ4-sulfanylidene]-
• EN300-314971
• (2-chlorophenyl)[(chlorosulfonyl)imino]ethyl-lambda6-sulfanone
• 2649057-20-3
• (2-chlorophenyl)(chlorosulfonyl)iminoethyl-lambda6-sulfanone

• MDL： MFCD30345462
• Inchi： 1S/C8H9Cl2NO3S2/c1-2-15(12,11-16(10,13)14)8-6-4-3-5-7(8)9/h3-6H,2H2,1H3
• InChI Key： SNMPGZPDQDYYHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(CC)(=NS(=O)(=O)Cl)=O

Computed Properties

• Exact Mass: 300.9400909g/mol
• Monoisotopic Mass: 300.9400909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 439.9±47.0 °C(Predicted)

Additional information on (2-chlorophenyl)(chlorosulfonyl)iminoethyl-lambda6-sulfanone

Professional Introduction to Compound with CAS No. 2649057-20-3 and Product Name: (2-chlorophenyl)(chlorosulfonyl)iminoethyl-lambda6-sulfanone

Compound with the CAS number 2649057-20-3 and the product name (2-chlorophenyl)(chlorosulfonyl)iminoethyl-lambda6-sulfanone represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular biology studies.

The molecular structure of this compound is highly intricate, featuring a combination of aromatic and heterocyclic rings that contribute to its distinct chemical properties. The presence of both chlorosulfonyl and iminoethyl groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Specifically, the (2-chlorophenyl) moiety introduces a degree of lipophilicity, while the (chlorosulfonyl)iminoethyl part provides a site for further functionalization. This balance of hydrophilic and hydrophobic characteristics makes the compound particularly useful in designing molecules that can interact with biological targets.

In recent years, there has been a growing interest in the development of novel sulfanone derivatives for their therapeutic potential. Sulfanones, as a class of compounds, have shown promise in various pharmacological applications, including anti-inflammatory, antiviral, and anticancer effects. The specific derivative (2-chlorophenyl)(chlorosulfonyl)iminoethyl-lambda6-sulfanone has been investigated for its ability to modulate key biological pathways involved in disease progression.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The structural motifs present in this molecule allow for modifications that can enhance its binding affinity to specific protein targets. For instance, studies have indicated that the chlorosulfonyl group can interact with cysteine residues in proteins, leading to the inhibition of enzymatic activity. This property has been exploited in the design of inhibitors for various therapeutic targets.

The compound's utility extends beyond mere intermediates in synthetic chemistry; it also serves as a platform for exploring new chemical entities. Researchers have leveraged its structure to develop libraries of derivatives with tailored properties for high-throughput screening. This approach has led to the identification of several lead compounds with significant pharmacological activity.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have provided insights into how it interacts with biological targets at an atomic level. These simulations have been crucial in predicting the efficacy and selectivity of potential drug candidates derived from this scaffold.

The synthesis of (2-chlorophenyl)(chlorosulfonyl)iminoethyl-lambda6-sulfanone presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more accessible to researchers. These advancements include novel catalytic systems and optimized reaction conditions that improve yield and purity. Such developments are essential for facilitating further research and development efforts.

In conclusion, compound with CAS No. 2649057-20-3 and product name (2-chlorophenyl)(chlorosulfonyl)iminoethyl-lambda6-sulfanone represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a valuable tool for scientists exploring new therapeutic interventions. As research continues to uncover more about its properties and applications, this compound is poised to play a significant role in future drug development efforts.